Cas no 139347-75-4 (1-methyl-2-oxo-2,3-dihydro-1H-indole-3-carbonitrile)

• Product Name: 1-methyl-2-oxo-2,3-dihydro-1H-indole-3-carbonitrile
• CAS No: 139347-75-4
• MF: C₁₀H₈N₂O
• MW: 172.18332195282
• CID: 1105685
• PubChem ID: 141080527
• Update Time: 2025-04-20

1-methyl-2-oxo-2,3-dihydro-1H-indole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-1-methyl-2-oxo-1H-Indole-3-carbonitrile
• 1-methyl-2-oxo-2,3-dihydro-1H-indole-3-carbonitrile
• 139347-75-4
• 1-methyl-2-oxoindoline-3-carbonitrile

• Inchi： 1S/C10H8N2O/c1-12-9-5-3-2-4-7(9)8(6-11)10(12)13/h2-5,8H,1H3
• InChI Key： WKCMLGITDSVTIL-UHFFFAOYSA-N
• SMILES： O=C1C(C#N)C2C=CC=CC=2N1C

Computed Properties

• Exact Mass: 172.06374
• Monoisotopic Mass: 172.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives